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Compound of Interest

2-Methoxyquinoline-4-
Compound Name:
carbaldehyde

Cat. No. 83296527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxyquinoline-4-
carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and synthetic
organic chemistry. Due to the limited availability of detailed experimental data for this specific
iIsomer, this guide also incorporates in-depth information on its closely related and more
extensively studied analogs, 2-methoxyquinoline-3-carbaldehyde and 6-methoxyquinoline-4-
carbaldehyde. The quinoline scaffold is a privileged structure in drug discovery, and this
document aims to serve as a valuable resource for professionals engaged in the exploration of
novel therapeutics.

Physicochemical Properties

While specific experimental data for 2-Methoxyquinoline-4-carbaldehyde is not extensively
available in peer-reviewed literature, its fundamental properties can be predicted or are
available from chemical suppliers. For a comparative analysis, the properties of its isomers are
presented below.

Table 1: Physicochemical Data of Methoxyquinoline Carbaldehyde Isomers
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2- 2- 6-

Property Methoxyquinoline- Methoxyquinoline- Methoxyquinoline-
4-carbaldehyde 3-carbaldehyde 4-carbaldehyde
893760-88-8[1][2][3]

CAS Number ] 139549-06-7 4363-94-4[5][6]

Molecular Formula C11HsNO:2 C11HsNO:2 C11H9oNO2[5][6]

Molecular Weight 187.19 g/mol 187.19 g/mol 187.19 g/mol [5][6]

Appearance - Colorless solid[7] Yellow solid[5]

Melting Point - - 160 °C[5]

N ) 353.7 °C (Predicted)

Boiling Point

[5]
Soluble in petroleum )
- Soluble in chloroform,

Solubility - ether-ethyl acetate

) acetone[5]
mixture[7]

Synthesis and Experimental Protocols

The synthesis of methoxyquinoline carbaldehydes often involves the formylation of a
substituted quinoline precursor or the cyclization of appropriately substituted anilines. A
common and versatile method for introducing a formyl group onto an electron-rich aromatic or
heterocyclic ring is the Vilsmeier-Haack reaction.[8][9][10][11]

General Synthesis Strategy: The Vilsmeier-Haack
Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich
compounds, including N-arylacetamides, to produce 2-chloro-3-formylquinolines.[8][11] These
chlorinated intermediates can then undergo nucleophilic substitution with methoxide to yield the
desired 2-methoxyquinoline derivatives.
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A generalized workflow for the synthesis of 2-methoxyquinoline-3-carbaldehyde via a Vilsmeier-
Haack reaction intermediate.

Experimental Protocol: Synthesis of 2-
Methoxyquinoline-3-carbaldehyde from 2-Chloro-3-
quinolinecarboxaldehyde[7]

This protocol describes the nucleophilic substitution of the chloro group in 2-chloro-3-
quinolinecarboxaldehyde with a methoxy group.

Materials:

2-chloro-3-quinolinecarboxaldehyde (13.1 mmol)

o Potassium hydroxide (KOH) (17.8 mmol)

o Methanol (MeOH) (50 ml)

e Crushed ice (200 g)

o Petroleum ether

o Ethyl acetate

Procedure:

e Asolution of 1 g (17.8 mmol) of KOH in 50 ml of MeOH is prepared.

e To this solution, 2.5 g (13.1 mmol) of 2-chloro-3-quinolinecarboxaldehyde is added.

e The reaction mixture is heated at 373 K (100 °C) for 2.5 hours.
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 After heating, the mixture is cooled to room temperature.

e The cooled reaction mixture is then poured into 200 g of crushed ice, leading to the
precipitation of the product.

» The precipitate is collected by filtration.

e The crude product, a colorless solid, is purified by recrystallization from a petroleum ether-
ethyl acetate mixture.

Biological Significance and Applications in Drug
Discovery

The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives
approved as therapeutic agents.[12][13][14] These compounds exhibit a wide range of
biological activities, including antimalarial, anticancer, antibacterial, antifungal, anti-
inflammatory, and antiviral properties.[12][13][14]

Methoxy and carbaldehyde functional groups on the quinoline ring can significantly influence
the biological activity of the molecule. For instance, methoxy-substituted quinolines have been
investigated as intermediates in the synthesis of kinase inhibitors. The aldehyde group provides
a reactive handle for further chemical modifications, allowing for the generation of diverse
libraries of compounds for biological screening.

Quinoline-4-carbaldehyde Scaffold

 hemical Modifioator
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The quinoline-4-carbaldehyde scaffold as a versatile starting point for developing various
bioactive compounds.

Antimalarial and Anticancer Potential

Derivatives of quinoline-4-carboxamide have shown potent antimalarial activity, with some
compounds demonstrating efficacy in in vivo models of malaria.[15] The development of these
compounds highlights the potential of the quinoline-4-carboxaldehyde scaffold as a starting
point for novel antimalarial drugs. Furthermore, various substituted quinolines have been
investigated for their anticancer properties, with some demonstrating significant activity against
a range of tumor cell lines.[12]

Conclusion

2-Methoxyquinoline-4-carbaldehyde represents an intriguing, yet understudied, member of
the quinoline family. While detailed experimental data for this specific isomer is scarce, the rich
chemistry and diverse biological activities of its analogs underscore the potential of this
compound class in drug discovery and development. The synthetic protocols and biological
insights provided in this guide for related methoxyquinoline carbaldehydes offer a solid
foundation for researchers and scientists to explore the therapeutic potential of this and other
novel quinoline derivatives. Further investigation into the synthesis and biological evaluation of
2-Methoxyquinoline-4-carbaldehyde is warranted to fully elucidate its properties and
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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